Cas no 177026-95-8 (2-Propen-1-one,1-(2-aminophenyl)-)

• Product Name: 2-Propen-1-one,1-(2-aminophenyl)-
• CAS No: 177026-95-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 112523
• PubChem ID: 22061196
• Update Time: 2025-06-20

2-Propen-1-one,1-(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-aminophenyl)-
• 2-Propen-1-one,1-(2-aminophenyl)-(9CI)
• AKOS013569825
• SCHEMBL1501166
• EN300-795346
• 1-(2-Aminophenyl)prop-2-en-1-one
• 177026-95-8

• Inchi： 1S/C9H9NO/c1-2-9(11)7-5-3-4-6-8(7)10/h2-6H,1,10H2
• InChI Key： XJHWVTRAMHRDFY-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Propen-1-one,1-(2-aminophenyl)-

Introduction to 2-Propen-1-one, 1-(2-aminophenyl) and Its Significance in Modern Chemical Research

2-Propen-1-one, 1-(2-aminophenyl), with the CAS number 177026-95-8, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, also known as cinnamyl ketone derivative, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both a reactive ketone group and an amino-substituted aromatic ring makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure, characterized by a propenone core linked to a phenyl ring bearing an amino group, allows for diverse chemical modifications. These modifications can lead to the development of novel compounds with applications ranging from agrochemicals to medicinal chemistry. The reactivity of the ketone group enables condensation reactions with aldehydes and other carbonyl compounds, while the amino group facilitates nucleophilic substitutions and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Propen-1-one, 1-(2-aminophenyl). Studies have begun to investigate its role as a precursor in the synthesis of bioactive molecules. For instance, derivatives of this compound have shown promise in the development of enzyme inhibitors and anti-inflammatory agents. The aromatic ring's ability to interact with biological receptors makes it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its utility in synthetic chemistry. The combination of a propenone moiety and an aminophenyl group provides a rich platform for creating complex structures through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds. Researchers have leveraged these properties to develop novel synthetic pathways that enhance efficiency and yield.

TheCAS number 177026-95-8 serves as a unique identifier for this compound, ensuring precise communication among scientists worldwide. This standardization is crucial for academic collaborations and industrial applications, where accuracy is paramount. The compound's documentation under this CAS number includes detailed information on its physical and chemical properties, safety considerations, and potential uses.

Recent advancements in computational chemistry have further highlighted the significance of 2-Propen-1-one, 1-(2-aminophenyl). Molecular modeling studies have revealed insights into its interaction with biological targets, aiding in the rational design of drugs. These simulations have helped researchers predict binding affinities and optimize molecular structures for improved efficacy. The integration of experimental data with computational methods has been instrumental in accelerating drug discovery processes.

The compound's role extends beyond pharmaceuticals into materials science. Its structural features make it a candidate for developing functional materials, such as liquid crystals or organic semiconductors. The ability to modify both the ketone and amino groups allows for fine-tuning of electronic properties, making it valuable in creating advanced materials with specific functionalities.

In conclusion,2-Propen-1-one, 1-(2-aminophenyl) (CAS no. 177026-95-8) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural attributes and reactivity profile position it as a key intermediate in synthetic chemistry and a promising candidate for future pharmacological developments. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and innovation.